Cas no 681514-01-2 (1-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE)

• Product Name: 1-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE
• CAS No: 681514-01-2
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• MDL: MFCD12154114
• CID: 1725662
• PubChem ID: 59254665
• Update Time: 2023-08-31

1-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, a-(1,1-dimethylethyl)-3-fluoro-
• 1-(3-FLUOROPHENYL)-2,2-DIMETHYLPROPAN-1-AMINE
• Benzenemethanamine, α-(1,1-dimethylethyl)-3-fluoro-
• SCHEMBL13407345
• MFCD12154114
• 1-(3-Fluorophenyl)-2,2-dimethyl-propan-1-amine
• AKOS010038804
• EN300-100724
• Z513798266
• N13006
• 681514-01-2

• MDL： MFCD12154114
• Inchi： 1S/C11H16FN/c1-11(2,3)10(13)8-5-4-6-9(12)7-8/h4-7,10H,13H2,1-3H3
• InChI Key： ONHZOAAJDYSRRQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(C(C)(C)C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.004±0.06 g/cm3(Predicted)
• Boiling Point: 231.2±15.0 °C(Predicted)
• pka: 9.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes